(2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride
Overview
Description
(2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride (also known as AMPSH) is an organic compound with a unique chemical structure that has a range of applications in scientific research and laboratory experiments. It is a white, crystalline, water-soluble solid that is used as a reagent in a variety of chemical reactions, including the synthesis of peptides and other organic compounds. AMPSH has also been studied for its biochemical and physiological effects, and has been used in numerous laboratory experiments to investigate the mechanism of action of various compounds. We will also provide a list of potential future directions for further research.
Mechanism of Action
The mechanism of action of AMPSH is not fully understood, but it is believed to act as a proton donor, which allows it to interact with various compounds and affect their activity. It is also believed to act as an antioxidant, which can help to protect the body from the damaging effects of free radicals. Additionally, AMPSH has been shown to interact with various proteins and enzymes, which can affect their activity and thus the activity of the compounds they interact with.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMPSH have been studied in various laboratory experiments. It has been shown to interact with various proteins and enzymes, which can affect their activity and thus the activity of the compounds they interact with. Additionally, AMPSH has been shown to act as an antioxidant, which can help to protect the body from the damaging effects of free radicals. It has also been shown to have an anti-inflammatory effect, which can help to reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
The advantages of using AMPSH in laboratory experiments include its availability, its low cost, and its ability to interact with various proteins and enzymes. Additionally, it has a wide range of applications in scientific research and laboratory experiments. The main limitation of using AMPSH in laboratory experiments is its lack of specificity, which can lead to the production of unwanted byproducts. Additionally, AMPSH is a relatively weak acid, which can limit its effectiveness in some applications.
Future Directions
The potential future directions for further research on AMPSH include the study of its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be conducted on the effects of AMPSH on the environment, as well as its potential applications in agriculture. Finally, further research could be conducted on the potential uses of AMPSH in the production of peptides and other organic compounds.
Synthesis Methods
AMPSH can be synthesized in a laboratory setting using a variety of methods. One of the most common methods involves the reaction of 1-amino-2-methylpropane-2-sulfonamide with hydrochloric acid. This reaction produces a white solid that is then purified and crystallized to obtain the desired product. The reaction can be carried out in either an open or closed system, and the reaction conditions can be adjusted to optimize the yield of the product. Other methods of synthesis include the use of the Grignard reaction, the use of a zinc-chloride complex, and the use of a palladium-catalyzed reaction.
Scientific Research Applications
AMPSH has a range of applications in scientific research and laboratory experiments. It has been used to synthesize peptides and other organic compounds, and has been studied for its biochemical and physiological effects. It has also been used to investigate the mechanism of action of various compounds, and has been used in numerous laboratory experiments to study the effects of various drugs and other compounds on the body. In addition, AMPSH has been used to study the effects of various compounds on the environment, as well as the effects of various compounds on the development and growth of plants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-1-amino-N-methylpropane-2-sulfonamide hydrochloride involves the reaction of N-methylisethionic acid with ammonia and methylamine to form the desired product.", "Starting Materials": [ "N-methylisethionic acid", "Ammonia", "Methylamine", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: N-methylisethionic acid is reacted with sodium hydroxide to form sodium N-methylisethionate.", "Step 2: Sodium N-methylisethionate is then reacted with hydrochloric acid to form N-methylisethionic acid hydrochloride.", "Step 3: N-methylisethionic acid hydrochloride is then reacted with ammonia and methylamine to form (2S)-1-amino-N-methylpropane-2-sulfonamide.", "Step 4: The product is then treated with hydrochloric acid to form the hydrochloride salt of (2S)-1-amino-N-methylpropane-2-sulfonamide." ] } | |
CAS RN |
2751603-25-3 |
Molecular Formula |
C4H13ClN2O2S |
Molecular Weight |
188.7 |
Purity |
95 |
Origin of Product |
United States |
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